Cas no 90792-99-7 (2-(4-chloro-3-methoxyphenoxy)acetic acid)

• Product Name: 2-(4-chloro-3-methoxyphenoxy)acetic acid
• CAS No: 90792-99-7
• Molecular Formula: C₉H₉ClO₄
• Molecular Weight: 216.618362188339
• CID: 6087876
• PubChem ID: 132090795

2-(4-chloro-3-methoxyphenoxy)acetic acid Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenoxy)acetic acid
• Acetic acid, 2-(4-chloro-3-methoxyphenoxy)-
• A1-44167
• EN300-1976212
• 90792-99-7
• SCHEMBL19555416

• InChIKey： VJWFVBNIMRWRTG-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO4/c1-13-8-4-6(2-3-7(8)10)14-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• SMILES： C(O)(=O)COC1=CC=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 216.0189365g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 216.0189365g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Boiling Point: 357.1±27.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)
• Density: 1.349±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates